Cas no 660417-24-3 (4-Ethyl-3-methylsulfanyl-5-thiophen-2-yl-4H-[1,2,4]triazole)
660417-24-3 structure
Product Name:4-Ethyl-3-methylsulfanyl-5-thiophen-2-yl-4H-[1,2,4]triazole
CAS No:660417-24-3
MF:C9H11N3S2
MW:225.333738565445
CID:963058
Update Time:2023-08-02
4-Ethyl-3-methylsulfanyl-5-thiophen-2-yl-4H-[1,2,4]triazole Chemical and Physical Properties
Names and Identifiers
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- 4H-1,2,4-Triazole,4-ethyl-3-(methylthio)-5-(2-thienyl)-(9CI)
- WZENYWOYONQTEW-UHFFFAOYSA-N
- 4-Ethyl-3-methylsulfanyl-5-thiophen-2-yl-4H-[1,2,4]triazole
- 4-ethyl-3-(methylthio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
- 4-ethyl-3-(methylthio)-5-(2-thienyl)-4H-1,2,4-Triazole
- 4-ethyl-3-(methylsulfanyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
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- Inchi: 1S/C9H11N3S2/c1-3-12-8(7-5-4-6-14-7)10-11-9(12)13-2/h4-6H,3H2,1-2H3
- InChI Key: WZENYWOYONQTEW-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=NN=C(N1CC)SC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 191
- Topological Polar Surface Area: 84.2
4-Ethyl-3-methylsulfanyl-5-thiophen-2-yl-4H-[1,2,4]triazole Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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